Cas no 2171633-28-4 (5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidopentanoic acid)

• Product Name: 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidopentanoic acid
• CAS No: 2171633-28-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6069539
• PubChem ID: 165572200
• Update Time: 2025-05-24

5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidopentanoic acid
• 2171633-28-4
• 5-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]pentanoic acid
• EN300-1563031

• Inchi： 1S/C28H34N2O5/c1-3-5-16-25(27(33)30(4-2)18-11-10-17-26(31)32)29-28(34)35-19-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h3,6-9,12-15,24-25H,1,4-5,10-11,16-19H2,2H3,(H,29,34)(H,31,32)
• InChI Key： BSEVAPXHPPVCEW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)CCCCC(=O)O)=O)CCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidopentanoic acid

5-N-Ethyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidopentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171633-28-4, known as 5-N-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidopentanoic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, an ethyl substituent, and a hexenamide functionality. The combination of these features makes it a versatile building block for various applications.

Fluorenylmethoxycarbonyl (Fmoc) groups are widely recognized in peptide synthesis as excellent protecting groups for amino acids. The presence of the Fmoc group in this compound suggests its potential use in peptide synthesis or as a precursor for more complex molecules. Recent studies have highlighted the importance of Fmoc-containing compounds in drug discovery, particularly in the development of bioactive peptides and small molecules with therapeutic potential.

The hexenamide functionality in this compound introduces additional complexity and reactivity. Hexenamides are known for their ability to participate in various condensation reactions, making them valuable intermediates in organic synthesis. The double bond within the hexenamide moiety can also serve as a site for further functionalization, such as hydrogenation or epoxidation, depending on the desired application.

One of the most intriguing aspects of this compound is its ethyl substitution at the nitrogen atom. This substitution not only enhances the molecule's stability but also influences its solubility and bioavailability. Recent research has emphasized the role of ethyl-substituted compounds in improving pharmacokinetic profiles, making them more suitable for drug delivery systems.

From a synthetic standpoint, the preparation of 5-N-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidopentanoic Acid involves a multi-step process that typically includes nucleophilic acyl substitution, amide bond formation, and deprotection steps. The use of Fmoc as a protecting group ensures high yields and excellent control over side reactions during synthesis.

In terms of applications, this compound has shown promise in several areas. In peptide chemistry, it serves as a valuable intermediate for constructing complex peptide sequences with precise stereochemistry. Additionally, its unique structure makes it a candidate for use in materials science, particularly in the development of novel polymers or surfactants with tailored properties.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. These studies have revealed that the Fmoc group significantly influences the molecule's electronic distribution, making it more susceptible to nucleophilic attack at specific positions. Such insights are invaluable for designing efficient synthetic routes and optimizing reaction conditions.

The hexenamide moiety also plays a critical role in determining the compound's reactivity. Computational models have shown that the double bond within this group can act as a site for electron transfer, facilitating redox reactions under certain conditions. This property opens up new avenues for exploring its use in electrochemical applications or as a component in energy storage devices.

Another area where this compound has shown potential is in drug delivery systems. Its combination of an Fmoc group and an ethyl substituent makes it an ideal candidate for developing prodrugs or targeted drug delivery agents. Recent studies have demonstrated that such compounds can enhance drug stability and reduce systemic toxicity by ensuring controlled release at specific sites within the body.

In conclusion, 5-N-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidopentanoic Acid (CAS No. 2171633-28-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, incorporating an Fmoc group, an ethyl substituent, and a hexenamide functionality, positions it as a valuable tool in organic synthesis, pharmacology, and materials science. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing scientific innovation.